Cas no 26730-49-4 (10,13,16,19-Docosatetraenoic acid)
26730-49-4 structure
Product Name:10,13,16,19-Docosatetraenoic acid
CAS No:26730-49-4
MF:C22H36O2
MW:332.520047187805
CID:1428408
PubChem ID:71357698
Update Time:2025-04-20
10,13,16,19-Docosatetraenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 10,13,16,19-Docosatetraenoic acid
- docosa-10,13,16,19-tetraenoic acid
- DTXSID70781753
- 26730-49-4
-
- Inchi: 1S/C22H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13H,2,5,8,11,14-21H2,1H3,(H,23,24)
- InChI Key: IGFLWIHPPADNDL-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC=CCC=CCC=CCC=CCC)=O
Computed Properties
- Exact Mass: 332.27168
- Monoisotopic Mass: 332.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- XLogP3: 7.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
10,13,16,19-Docosatetraenoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk